Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C13H17NO5S2/c1-3-19-13(16)11-8(2)6-10(20-11)14-12(15)9-4-5-21(17,18)7-9/h6,9H,3-5,7H2,1-2H3,(H,14,15)
• InChI Key: FDROZYFRPFDXQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2CCS(=O)(=O)C2)C
• Molecular Formula: C13H17NO5S2
• Molecular Weight: 331.4 g/mol

Description

Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate, also known as EDC, is a chemical compound that has been widely used in scientific research. It is a heterocyclic compound that contains a thiophene ring, a carbonyl group, and an amino group. EDC is used in various research applications, such as peptide synthesis, protein labeling, and cross-linking.

Mechanism of Action

The mechanism of action of Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate is based on its ability to activate carboxylic acids and amino groups. This compound reacts with carboxylic acids to form an active intermediate that can react with amino groups to form an amide bond. This reaction is known as peptide bond formation. This compound can also react with amino groups to form an intermediate that can react with carboxylic acids to form an amide bond. This reaction is known as esterification.
Biochemical and physiological effects:
This compound has been shown to have biochemical and physiological effects in various systems. In the nervous system, this compound has been shown to enhance the release of acetylcholine, which is a neurotransmitter that is involved in learning and memory. In the cardiovascular system, this compound has been shown to have vasodilatory effects, which can help to lower blood pressure. This compound has also been shown to have anti-inflammatory effects, which can help to reduce inflammation in various systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate in lab experiments is its ability to activate carboxylic acids and amino groups selectively. This allows for the coupling of specific amino acids together to form peptides. This compound is also easy to use and is relatively inexpensive. However, this compound has some limitations. It can be unstable in solution and can decompose over time. This compound can also react with other functional groups, such as hydroxyl groups, which can lead to unwanted side reactions.

Future Directions

There are several future directions for the use of Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate in scientific research. One direction is the development of new coupling agents that are more stable and selective than this compound. Another direction is the use of this compound in the synthesis of complex peptides and proteins. This compound can be used in combination with other coupling agents to form more complex peptide and protein structures. Finally, this compound can be used in the development of new drug candidates. This compound can be used to synthesize peptide-based drugs that have improved pharmacological properties.

Synthesis Methods

Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate is synthesized by reacting 3-methylthiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with ethyl glycinate hydrochloride to form the corresponding amide. Finally, the amide is treated with 1,1-dioxothiolane-3-carbonyl chloride to form this compound.

Scientific Research Applications

Ethyl 5-[(1,1-dioxothiolane-3-carbonyl)amino]-3-methylthiophene-2-carboxylate has been widely used in scientific research for various applications. One of the most common applications of this compound is in peptide synthesis. This compound is used as a coupling agent to couple amino acids together to form peptides. It is also used in protein labeling and cross-linking. This compound can be used to label proteins with fluorescent dyes or biotin, which allows for their detection and purification. This compound can also be used to cross-link proteins together, which can help to identify protein-protein interactions.